Cas no 1289388-25-5 (1-(3-Methylpyrazin-2-yl)piperidin-3-ol)
1-(3-Methylpyrazin-2-yl)piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methyl-pyrazin-2-yl)-piperidin-3-ol
- 1-(3-methylpyrazin-2-yl)piperidin-3-ol
- SBB074971
- 1-(3-Methylpyrazin-2-yl)piperidin-3-ol
-
- Inchi: 1S/C10H15N3O/c1-8-10(12-5-4-11-8)13-6-2-3-9(14)7-13/h4-5,9,14H,2-3,6-7H2,1H3
- InChI Key: MUZBLOQJEKKXNF-UHFFFAOYSA-N
- SMILES: OC1CN(C2C(C)=NC=CN=2)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 188
- Topological Polar Surface Area: 49.2
1-(3-Methylpyrazin-2-yl)piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090584-500mg |
1-(3-Methyl-pyrazin-2-yl)-piperidin-3-ol |
1289388-25-5 | 500mg |
£366.00 | 2022-03-01 | ||
| Chemenu | CM334389-1g |
1-(3-Methylpyrazin-2-yl)piperidin-3-ol |
1289388-25-5 | 95%+ | 1g |
$748 | 2021-08-18 | |
| Chemenu | CM334389-1g |
1-(3-Methylpyrazin-2-yl)piperidin-3-ol |
1289388-25-5 | 95%+ | 1g |
$814 | 2023-01-19 |
1-(3-Methylpyrazin-2-yl)piperidin-3-ol Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(3-Methylpyrazin-2-yl)piperidin-3-ol
1-(3-Methylpyrazin-2-yl)piperidin-3-ol: A Comprehensive Overview
The compound 1-(3-Methylpyrazin-2-yl)piperidin-3-ol (CAS No. 1289388-25-5) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.
1-(3-Methylpyrazin-2-yl)piperidin-3-ol is a heterocyclic compound that combines a pyrazine ring with a piperidine moiety. The pyrazine ring, which is a six-membered aromatic structure containing two nitrogen atoms, is substituted with a methyl group at the 3-position. This substitution plays a crucial role in modulating the electronic properties of the molecule, making it more versatile for various chemical reactions. The piperidine ring, on the other hand, introduces a secondary alcohol group at the 3-position, which adds hydrophilic character to the molecule and enhances its solubility in polar solvents.
Recent studies have highlighted the importance of 1-(3-Methylpyrazin-2-yl)piperidin-3-ol in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, investigations into its ability to inhibit certain enzymes or modulate receptor activity have shown promising results. These findings underscore the compound's potential in therapeutic applications, particularly in areas such as neurodegenerative diseases and cancer.
The synthesis of 1-(3-Methylpyrazin-2-yl)piperidin-3-ol involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and stereoselective reductions, are often employed to achieve high yields and purity. The integration of these methods not only ensures the scalability of the synthesis but also allows for fine-tuning of the molecule's properties to suit specific applications.
From an analytical standpoint, 1-(3-Methylpyrazin-2-yloxy)piperidine derivatives have been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses provide critical insights into the compound's stability, reactivity, and interaction with biological systems. Furthermore, computational modeling studies have been instrumental in predicting the molecule's behavior under different conditions, aiding in its optimization for various uses.
In conclusion, 1-(3-Methylpyrazin-2-yloxy)piperidine (CAS No. 1289388-25-X) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine and beyond. As research continues to uncover new facets of this compound's properties and applications, it remains at the forefront of scientific exploration.
1289388-25-5 (1-(3-Methylpyrazin-2-yl)piperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)